molecular formula C11H8N2 B8127411 1h-Benzo[g]indazole CAS No. 233-41-0

1h-Benzo[g]indazole

Cat. No.: B8127411
CAS No.: 233-41-0
M. Wt: 168.19 g/mol
InChI Key: JAAGHUBILRENEC-UHFFFAOYSA-N
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Description

1h-Benzo[g]indazole is a useful research compound. Its molecular formula is C11H8N2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Materials Science : Oxadisilole-fused 1H-benzo[f]- and 1H-naphtho[2,3-f]indazoles are potential deep-blue emitters for OLED applications, offering high fluorescence quantum yields and good thermal stability (Zhang et al., 2013).

  • Anticancer Research : 1H-benzo[f]indazole-4,9-dione derivatives conjugated with C-protected amino acids exhibit promising antiproliferative activity, indicating their potential in developing new anticancer agents (Molinari et al., 2015).

  • Pharmaceutical Synthesis : A study showcased a highly C3-selective allylation reaction using CuH catalysis for efficient preparation of C3-allyl 1H-indazoles with quaternary stereocenters, beneficial for pharmaceuticals (Ye et al., 2019).

  • Antihyperglycemic Agent : 2H-benzo[e]indazole-5e shows potential as an antihyperglycemic agent, acting through IRS-1, Akt, and GSK-3 pathways (Taneja et al., 2017).

  • Antispermatogenic Activity : Halogenated 1-benzylindazole-3-carboxylic acids demonstrate potent antispermatogenic activity, impacting testicular weight and spermatogenesis (Corsi & Palazzo, 1976).

  • Diverse Therapeutic Applications : Novel synthetic routes for indazole motifs have been explored for potential antibacterial, anti-depressant, and anti-inflammatory pharmaceuticals, with applications also in anti-hypertensive and anti-cancer treatments (Gaikwad et al., 2015).

  • Cancer and Bacterial Treatment : New 6-nitro and 6-amino benzo[g]indazole derivatives exhibit antiproliferative and antibacterial activity against lung carcinoma cell lines and N. gonorrhoeae, without harming human red blood cells (Cuartas et al., 2019).

Properties

IUPAC Name

1H-benzo[g]indazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8N2/c1-2-4-10-8(3-1)5-6-9-7-12-13-11(9)10/h1-7H,(H,12,13)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JAAGHUBILRENEC-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C=CC3=C2NN=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8N2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30616315
Record name 1H-Benzo[g]indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30616315
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

168.19 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

233-41-0
Record name 1H-Benzo[g]indazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30616315
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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